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Compound of Interest

Compound Name: Vinylidene cyanide

Cat. No.: B8752448 Get Quote

This technical support center provides essential safety information, troubleshooting guides, and

frequently asked questions for researchers, scientists, and drug development professionals

working with vinylidene cyanide. Adherence to these protocols is critical for minimizing risks

and ensuring a safe laboratory environment.

Quantitative Data Summary
Due to the limited availability of specific toxicological data for vinylidene cyanide, the following

table includes data for related cyanide compounds to provide an indication of potential hazards.

It is crucial to handle vinylidene cyanide with the same level of caution as other highly toxic

cyanide compounds.
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Property Value Compound

Physical State Solid Vinylidene Cyanide

Molecular Formula C₄H₂N₂ Vinylidene Cyanide

Molecular Weight 78.07 g/mol Vinylidene Cyanide

Boiling Point 167.1°C at 760 mmHg[1] Vinylidene Cyanide

Flash Point 66.7°C[1] Vinylidene Cyanide

Oral LD50 (Lethal Dose, 50%) Data not available Vinylidene Cyanide

0.56 mg/kg (lowest fatal dose

in humans)[2]
Cyanide (unspecified form)

2.7 - 3 mg/kg (rat)[2] Sodium Cyanide

Inhalation LC50 (Lethal Conc.,

50%)
Data not available Vinylidene Cyanide

143 ppm for 60 minutes (rat)[2] Hydrogen Cyanide

503 ppm for 5 minutes (rat)[2] Hydrogen Cyanide

Dermal LD50 (Lethal Dose,

50%)
Data not available Vinylidene Cyanide

6.7 mg/kg (rabbit)[3] Hydrogen Cyanide

7.7 mg/kg (rabbit)[3] Sodium Cyanide

OSHA PEL (Permissible

Exposure Limit)
Not established Vinylidene Cyanide

5 mg/m³ (TWA)[4] Cyanides (as CN)

ACGIH TLV (Threshold Limit

Value)
Not established Vinylidene Cyanide

5 mg/m³ (TWA, skin)[4] Cyanides (as CN)

Note: TWA (Time-Weighted Average) is the average exposure over an 8-hour workday. 'Skin'

designation indicates the potential for significant contribution to the overall exposure by the
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cutaneous route.[5]

Experimental Protocols
Spill Neutralization and Cleanup Protocol (for small
spills <1g solid or <10 mL solution inside a chemical
fume hood)
This protocol outlines the steps for safely neutralizing and cleaning a small spill of vinylidene
cyanide within a certified chemical fume hood. For larger spills or any spill outside of a fume

hood, evacuate the area immediately and contact emergency services.[6]

Materials:

Personal Protective Equipment (PPE): Chemical splash goggles, face shield, lab coat, and

chemical-resistant gloves (double-gloving with nitrile is recommended).[7]

Absorbent pads or paper towels.

pH 10 buffer solution.

Freshly prepared 10% bleach solution.

Heavy-duty sealable plastic bags for hazardous waste.

Spill cleanup kit.

Procedure:

Alert Personnel and Restrict Access: Immediately alert others in the laboratory and restrict

access to the affected area.

Ensure Proper Ventilation: Ensure the chemical fume hood is operating correctly.

Don Appropriate PPE: Before addressing the spill, put on all required personal protective

equipment.

Contain the Spill:
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For solid spills: Gently cover the solid material with paper towels or absorbent pads.[6]

Dampen the covering with a pH 10 buffer solution to avoid raising dust.[6][8]

For liquid spills: Cover the spill with absorbent pads, working from the outside in to prevent

spreading.[9]

Neutralization:

Carefully apply a pH 10 buffer solution to the absorbent material covering the spill and let it

sit for at least 10 minutes.[9]

Decontamination:

Wipe up the neutralized material with fresh absorbent pads.[6]

Clean the spill area first with the pH 10 buffer solution, followed by a freshly prepared 10%

bleach solution.[6][7][9]

Waste Disposal:

Place all contaminated materials (absorbent pads, gloves, etc.) into a heavy-duty, sealable

plastic bag.[9]

Label the bag clearly as "Cyanide-Contaminated Waste" and dispose of it according to

your institution's hazardous waste procedures.[6]

Final Steps:

Thoroughly wash your hands and any potentially exposed skin with soap and water.

Restock the spill kit.

Report the incident to your laboratory supervisor or safety officer.

Troubleshooting Guides & FAQs
Troubleshooting Potential Issues
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Issue Recommended Action

Accidental Skin Contact

1. Immediately go to the nearest safety shower

and rinse the affected area with copious

amounts of water for at least 15 minutes.[7] 2.

Remove all contaminated clothing while under

the shower.[7] 3. Seek immediate medical

attention. Inform emergency responders of a

potential cyanide exposure.[10]

Accidental Eye Contact

1. Immediately flush the eyes with water at an

eyewash station for at least 15 minutes, holding

the eyelids open.[7][10] 2. Seek immediate

medical attention. Inform emergency responders

of a potential cyanide exposure.[10]

Inhalation of Vapors or Dust

1. Move the affected person to fresh air

immediately.[11] 2. If breathing has stopped,

perform artificial respiration using a bag-valve-

mask or other mechanical device. Do not

perform mouth-to-mouth resuscitation.[11][12] 3.

Administer high-flow oxygen if available and you

are trained to do so.[11] 4. Seek immediate

medical attention.[11]

Accidental Ingestion

1. Do not induce vomiting. 2. Seek immediate

medical attention. Inform emergency responders

of a potential cyanide exposure.[11]

Unexplained Dizziness, Headache, or Nausea

During Experiment

1. Assume potential exposure. Immediately

cease work and move to a well-ventilated area

or fresh air. 2. Alert a colleague and your

supervisor. 3. If symptoms persist or worsen,

seek immediate medical attention.

Frequently Asked Questions (FAQs)
Q1: What are the primary health hazards of vinylidene cyanide?
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A1: While specific data for vinylidene cyanide is limited, it is prudent to assume it shares the

high toxicity of other cyanide compounds. Cyanides can be rapidly fatal if inhaled, ingested, or

absorbed through the skin.[12] They act as a cellular asphyxiant, preventing the body's tissues

from using oxygen.[12] Early symptoms of exposure can include headache, dizziness, nausea,

and rapid breathing.[7] Severe exposure can lead to convulsions, loss of consciousness, and

death within minutes.[7]

Q2: What personal protective equipment (PPE) is mandatory when handling vinylidene
cyanide?

A2: The minimum required PPE includes a lab coat, chemical splash goggles, and chemical-

resistant gloves (double-gloving with nitrile is recommended).[7] A face shield should also be

worn when there is a risk of splashes.[7] All handling of vinylidene cyanide, including

weighing and transfers, must be conducted in a certified chemical fume hood.

Q3: How should I store vinylidene cyanide?

A3: Store vinylidene cyanide in a cool, dry, well-ventilated area away from incompatible

materials such as acids, oxidizing agents, and water.[13] It should be kept in a tightly sealed,

clearly labeled container within a designated and secured storage cabinet.

Q4: What should I do in case of a large spill of vinylidene cyanide?

A4: For any spill larger than 1 gram of solid or 10 mL of solution, or any spill that occurs outside

of a chemical fume hood, immediately evacuate the laboratory, alert others in the vicinity, and

contact your institution's emergency response team.[6] Do not attempt to clean up a large spill

yourself.

Q5: Can I work alone when using vinylidene cyanide?

A5: No. It is highly recommended to never work alone when handling highly toxic compounds

like vinylidene cyanide.[7] Always ensure that at least one other person is aware of your work

and is present in the vicinity.

Visualized Experimental Workflow

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b8752448?utm_src=pdf-body
https://www.monash.edu/hsw/info-docs/chemical-management/first-aid-for-cyanide-poisoning
https://www.monash.edu/hsw/info-docs/chemical-management/first-aid-for-cyanide-poisoning
https://ehs.stanford.edu/reference/information-cyanide-compounds
https://ehs.stanford.edu/reference/information-cyanide-compounds
https://www.benchchem.com/product/b8752448?utm_src=pdf-body
https://www.benchchem.com/product/b8752448?utm_src=pdf-body
https://ehs.stanford.edu/reference/information-cyanide-compounds
https://ehs.stanford.edu/reference/information-cyanide-compounds
https://www.benchchem.com/product/b8752448?utm_src=pdf-body
https://www.benchchem.com/product/b8752448?utm_src=pdf-body
https://www.benchchem.com/product/b8752448?utm_src=pdf-body
https://epi.dph.ncdhhs.gov/oee/docs/CyanideFactSheet.pdf
https://www.benchchem.com/product/b8752448?utm_src=pdf-body
https://www.uvic.ca/ohse/_assets/docs/chemical-safety-folder/swp005_cyanides.pdf
https://www.benchchem.com/product/b8752448?utm_src=pdf-body
https://www.benchchem.com/product/b8752448?utm_src=pdf-body
https://ehs.stanford.edu/reference/information-cyanide-compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8752448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vinylidene Cyanide Exposure Emergency Response
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Caption: Emergency response workflow for vinylidene cyanide exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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